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Compound of Interest

Compound Name: 1,3-Difluoro-2-propanol

Cat. No.: B128796

A comprehensive review of available scientific literature reveals a significant gap in the
exploration of the biological activities of 1,3-difluoro-2-propanol derivatives. While the parent
compound, 1,3-difluoro-2-propanol, is well-documented as a metabolic poison, detailed
comparative studies on a series of its derivatives are notably absent from publicly accessible
research. This guide, therefore, summarizes the known biological effects of 1,3-difluoro-2-
propanol and provides a comparative overview of structurally related fluorinated compounds to
offer insights for researchers, scientists, and drug development professionals.

1,3-Difluoro-2-propanol: The Parent Compound

1,3-Difluoro-2-propanol is primarily recognized for its toxicity, functioning as a potent
rodenticide. Its mechanism of action involves the disruption of the citric acid cycle, a
fundamental metabolic pathway for cellular energy production.

Metabolic Pathway and Toxicity of 1,3-Difluoro-2-propanol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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